Cas no 6892-17-7 (Carbonochloridicacid, C,C'-(2,2-dimethyl-1,3-propanediyl) ester)

• Product Name: Carbonochloridicacid, C,C'-(2,2-dimethyl-1,3-propanediyl) ester
• CAS No: 6892-17-7
• MF: C₇H₁₀Cl₂O₄
• MW: 229.057900905609
• CID: 528457
• PubChem ID: 81320
• Update Time: 2025-04-19

Carbonochloridicacid, C,C'-(2,2-dimethyl-1,3-propanediyl) ester Chemical and Physical Properties

Names and Identifiers

• (3-carbonochloridoyloxy-2,2-dimethylpropyl) carbonochloridate
• 2,2-dimethylpropane-1,3-diyl bis(chloroformate)
• Carbonochloridicacid, C,C'-(2,2-dimethyl-1,3-propanediyl) ester
• 2,2-dimethylpropane-1,3-diyl dicarbonochloridate
• EINECS 229-997-2
• Carbonochloridic acid, C,C'-(2,2-dimethyl-1,3-propanediyl) ester
• W7JWC6SR2L
• NS00036752
• DTXSID80218989
• 6892-17-7
• SCHEMBL5550830

• Inchi： 1S/C7H10Cl2O4/c1-7(2,3-12-5(8)10)4-13-6(9)11/h3-4H2,1-2H3
• InChI Key： ROPHHOGKCLJYID-UHFFFAOYSA-N
• SMILES： ClC(=O)OCC(C)(C)COC(=O)Cl

Computed Properties

• Exact Mass: 227.9957
• Monoisotopic Mass: 227.9956142g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6